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Compound of Interest

Compound Name: Naphthol AS-MX

Cat. No.: B1584973

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Naphthol AS-
MX (CAS No. 92-75-1) and its commonly used derivative, Naphthol AS-MX Phosphate (CAS
No. 1596-56-1). This document is intended to equip laboratory personnel with the knowledge
necessary to handle this compound safely.

Hazard Identification and Classification

Naphthol AS-MX Phosphate is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact. The compound is a combustible
solid and can cause irritation upon contact.[1]

GHS Hazard Classification for Naphthol AS-MX Phosphate

Hazard Class Category Hazard Statement

H315: Causes skin irritation.[1]

Skin Corrosion/Irritation 2 2]

Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation.[1][2]

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[1][2]
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Note: Data for Naphthol AS-MX (non-phosphorylated) is less consistently available, but similar
precautions should be taken.

Toxicological Properties

Detailed quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median
lethal concentration) values for Naphthol AS-MX and its phosphate, are not readily available in
the public domain. Similarly, specific occupational exposure limits (OELS), such as Permissible
Exposure Limits (PELs) or Threshold Limit Values (TLVS), have not been established for this
compound.[2] Due to the absence of this data, detailed experimental protocols for toxicological
studies cannot be provided. Researchers should handle this compound with the care due to a
substance with unknown long-term toxicological effects.

Safe Handling and Storage
3.1. Engineering Controls

e Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust or aerosols.[2]

o Ensure that eyewash stations and safety showers are readily accessible in the work area.[3]
3.2. Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling Naphthol AS-MX.
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Handling Naphthol AS-MX

Respiratory Protection

Eye/Face Protection Skin Protection

(if dust is generated)

A J

A4

Chemical safety goggles or
safety glasses with side-shields
(conforming to EN166 or NIOSH)

Chemically resistant gloves
(inspect before use)

Lab coat or NIOSH-approved N95
impervious clothing or equivalent particulate respirator

Exposure to
Naphthol AS-MX

Inhalation Skin Contact Eye Contact Ingestion

0L Vst it 1. Rinse cautiously with water for at least 15 minutes. 1. Do NOT induce vomiting.
. . . . 1. Wash off with soap and plenty of water. 2. Remove contact lenses, if present and easy to do. 2. Rinse mouth with water.
2. If not breathing, give artificial respiration. o " . . ) .
Y 2. Consult a physician. 3. Continue rinsing. 3. Never give anything by mouth to an unconscious person.
3. Consult a physician.
4. Consult a physician. 4. Consult a physician.
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Naphthol AS-MX Spill

[ 1. Evacuate & Secure Area]

[ 2. Ensure Adequate Ventilation J

3. Don Appropriate PPE

'

4. Containment & Cleanup

l

Avoid creating dust.
Sweep or shovel into a suitable,
closed container for disposal.

:

[ 5. Environmental Precautions ]

Do not let product enter drains.

6. Disposal

Dispose of waste in accordance
with local regulations.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Naphthol AS-MX: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1584973#naphthol-as-mx-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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